Cas no 2172230-01-0 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid
• CAS No: 2172230-01-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5604744
• PubChem ID: 165516395
• Update Time: 2025-05-21

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1502202
• 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2,2-dimethylpropanoic acid
• 2172230-01-0
• 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,25(31)32)16-28-24(30)14-17-11-12-18(13-17)29-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GUJXOUUBXNYZCQ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(NCC(C(=O)O)(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid (CAS No. 2172230-01-0): A Comprehensive Overview

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid (CAS No. 2172230-01-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cpa-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and organic synthesis for its stability and ease of removal.

The Fmoc group in 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid serves as a temporary protecting group for the amino functionality, allowing for selective and controlled reactions during the synthesis of complex molecules. The cyclopentylacetamido moiety and the dimethylpropanoic acid segment contribute to the overall structure and properties of the compound, making it a valuable intermediate in the development of novel therapeutics.

Recent studies have highlighted the potential applications of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid in various areas of medicinal chemistry. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block in the synthesis of peptidomimetics with enhanced biological activity and stability. The unique structural features of Fmoc-Cpa-OH enable it to mimic key interactions found in natural peptides, thereby enhancing its potential as a therapeutic agent.

In addition to its use in peptidomimetic synthesis, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid has also shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc group can be strategically designed to be cleaved under specific physiological conditions, releasing the active drug moiety at the desired site of action. This approach can improve drug delivery and reduce side effects associated with conventional drug formulations.

The synthetic route for 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid involves several well-established steps in organic synthesis. The initial step typically involves the protection of an amino group using the Fmoc reagent, followed by the introduction of the cyclopentylacetamido moiety through a series of coupling reactions. The final step involves the attachment of the dimethylpropanoic acid segment to complete the molecule. This multi-step process requires careful control over reaction conditions to ensure high yields and purity.

The physical and chemical properties of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 485.58 g/mol. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various synthetic protocols. Its melting point is reported to be around 150°C, and it has a pKa value that allows for controlled deprotection under mild acidic conditions.

From a safety perspective, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE) when handling this material.

In conclusion, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2,2-dimethylpropanoic acid (CAS No. 2172230-01-0) is a versatile and important compound in modern medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for various applications, including peptidomimetic synthesis and prodrug development. As research in these areas continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its potential impact on human health and well-being.